Cas no 1351658-29-1 (2-(benzylsulfanyl)-1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}ethan-1-one; oxalic acid)

• Product Name: 2-(benzylsulfanyl)-1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}ethan-1-one; oxalic acid
• CAS No: 1351658-29-1
• MF: C₂₁H₂₄N₂O₇S
• MW: 448.489464759827
• CID: 6506008
• Update Time: 2025-06-09

2-(benzylsulfanyl)-1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}ethan-1-one; oxalic acid
• ZWXGGISOOBJRAI-UHFFFAOYSA-N

• Inchi： 1S/C19H22N2O3S.C2H2O4/c22-17(18-7-4-12-24-18)13-20-8-10-21(11-9-20)19(23)15-25-14-16-5-2-1-3-6-16;3-1(4)2(5)6/h1-7,12H,8-11,13-15H2;(H,3,4)(H,5,6)
• InChI Key： ZWXGGISOOBJRAI-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCN(CC(C2OC=CC=2)=O)CC1)(=O)CSCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(benzylsulfanyl)-1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}ethan-1-one; oxalic acid

Compound CAS No. 1351658-29-1: 2-(Benzylsulfanyl)-1-{4-[2-(Furan-2-yl)-2-oxoethyl]piperazin-1-yl}ethan-1-one; Oxalic Acid

The compound with CAS No. 1351658-29-1, commonly referred to as 2-(benzylsulfanyl)-1-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}ethan-1-one; oxalic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzylsulfanyl group, a piperazine ring, and a furan moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the furan ring and the benzylsulfanyl group introduces electronic and steric effects that can enhance the molecule's bioactivity. Researchers have also explored the potential of this compound as a template for medicinal chemistry, where its structure can be modified to target specific biological pathways.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution reactions and oxidative coupling. The incorporation of the oxalic acid component suggests that this compound may also serve as an intermediate in the production of other bioactive molecules. Its stability under various reaction conditions has been extensively studied, making it a valuable precursor in organic synthesis.

In terms of applications, this compound has shown promise in the field of bioorganic chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in catalytic processes. Additionally, the compound's reactivity towards nucleophilic attack has been leveraged in the design of novel enzyme inhibitors, which could have implications in therapeutic development.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound more accurately. These studies suggest that it has a favorable pharmacokinetic profile, making it a strong candidate for further preclinical testing. Furthermore, its ability to interact with cellular receptors has been explored, revealing potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also makes it an attractive candidate for use in materials science. Its ability to form self-assembled monolayers has been investigated, highlighting its potential as a building block for advanced materials with tailored properties. This dual application in both pharmaceuticals and materials science underscores the significance of this compound in modern chemical research.

In conclusion, the compound with CAS No. 1351658-29-1 represents a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.